Cas no 2060046-19-5 (8-hydroxy-1,2-dihydrophthalazin-1-one)

8-Hydroxy-1,2-dihydrophthalazin-1-one is a heterocyclic organic compound featuring a phthalazine core with a hydroxyl substituent at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system and functional groups enable selective modifications, facilitating the development of biologically active derivatives. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Researchers utilize it in the preparation of ligands, catalysts, and specialty chemicals due to its versatile binding properties. Its well-defined chemical properties and high purity make it suitable for precision applications in medicinal chemistry and material science.
8-hydroxy-1,2-dihydrophthalazin-1-one structure
2060046-19-5 structure
Product Name:8-hydroxy-1,2-dihydrophthalazin-1-one
CAS No:2060046-19-5
MF:C8H6N2O2
MW:162.145441532135
MDL:MFCD30500388
CID:5193339
PubChem ID:54137340
Update Time:2025-05-22

8-hydroxy-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Phthalazinone, 8-hydroxy-
    • 8-hydroxy-1,2-dihydrophthalazin-1-one
    • MDL: MFCD30500388
    • Inchi: 1S/C8H6N2O2/c11-6-3-1-2-5-4-9-10-8(12)7(5)6/h1-4,11H,(H,10,12)
    • InChI Key: NYQISUFSMLBUFT-UHFFFAOYSA-N
    • SMILES: C1(=O)C2=C(C=CC=C2O)C=NN1

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8-hydroxy-1,2-dihydrophthalazin-1-one Related Literature

Additional information on 8-hydroxy-1,2-dihydrophthalazin-1-one

Comprehensive Overview of 8-hydroxy-1,2-dihydrophthalazin-1-one (CAS No. 2060046-19-5): Properties, Applications, and Research Insights

8-hydroxy-1,2-dihydrophthalazin-1-one (CAS No. 2060046-19-5) is a specialized heterocyclic compound garnering significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This phthalazine derivative is characterized by a hydroxyl group at the 8-position, which enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine and targeted therapies.

The compound's molecular structure (C8H6N2O2) features a dihydrophthalazine core, a scaffold known for its versatility in medicinal chemistry. Recent studies highlight its potential as a chemo-sensor for metal ion detection, addressing growing interest in environmental monitoring technologies. With a melting point range of 240–245°C and moderate polarity, 8-hydroxy-1,2-dihydrophthalazin-1-one exhibits stability under standard laboratory conditions, facilitating its use in high-throughput screening assays—a hot topic in AI-driven drug development.

In the context of green chemistry advancements, this compound's synthetic pathways are being optimized to reduce hazardous byproducts. A 2023 Journal of Organic Chemistry study demonstrated a novel microwave-assisted synthesis method for 2060046-19-5, achieving 78% yield with minimal waste—responding to industry demands for sustainable manufacturing. These innovations align with frequent search queries like "eco-friendly heterocyclic synthesis" and "scalable phthalazine production," reflecting market needs.

Analytical characterization of 8-hydroxy-1,2-dihydrophthalazin-1-one typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in open-access chemistry forums. Its UV-Vis spectrum shows strong absorption at 320 nm, suggesting applications in photodynamic therapy research—a trending area in cancer treatment studies. Patent databases reveal increasing IP activity around derivatives of this compound, particularly for neurodegenerative disease applications, correlating with rising searches for "phthalazine-based Alzheimer's compounds."

From a commercial perspective, CAS 2060046-19-5 is available in >98% purity from major chemical suppliers, with pricing trends showing 12% annual growth due to research demand. Storage recommendations emphasize protection from light at 2–8°C, following GMP standards for research-grade chemicals. Safety data sheets indicate no significant ecological toxicity, positioning it favorably compared to traditional aromatic intermediates in regulatory assessments.

Future research directions for 8-hydroxy-1,2-dihydrophthalazin-1-one may explore its computational chemistry profiles using molecular docking simulations—a technique frequently searched alongside "virtual screening protocols." Its potential as a fluorescence probe for cellular imaging also remains underexplored, offering opportunities in diagnostic reagent development. As the scientific community prioritizes fragment-based drug design, this compound's balanced hydrophilicity and molecular weight (162.15 g/mol) make it a promising candidate for lead optimization pipelines.

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